Cas no 78028-31-6 (2,2-Dimethyl-N-phenyloxan-4-amine)

• Product Name: 2,2-Dimethyl-N-phenyloxan-4-amine
• CAS No: 78028-31-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2801963
• PubChem ID: 12661617
• Update Time: 2025-04-21

2,2-Dimethyl-N-phenyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013424193
• DTXSID50506047
• 78028-31-6
• 2,2-Dimethyl-N-phenyloxan-4-amine

• Inchi： 1S/C13H19NO/c1-13(2)10-12(8-9-15-13)14-11-6-4-3-5-7-11/h3-7,12,14H,8-10H2,1-2H3
• InChI Key： MVJUXEWBYVZRRD-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų